Cas no 1806358-27-9 (1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806358-27-9
• MF: C₁₁H₉BrClF₃O₂
• MW: 345.540172338486
• CID: 4979716
• Update Time: 2025-06-10

1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3O2/c12-5-9(17)3-7-1-2-8(6-13)10(4-7)18-11(14,15)16/h1-2,4H,3,5-6H2
• InChI Key： ULIIQCWMELXZBB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CCl)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1806358-27-9)

The compound 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1806358-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly in the context of drug discovery and medicinal chemistry.

A key area of investigation has been the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have demonstrated its utility in the construction of pharmacophores targeting various disease pathways, including inflammation, cancer, and infectious diseases. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability in drug candidates.

Recent synthetic methodologies have optimized the production of 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one, achieving higher yields and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve efficiency and scalability. These developments are critical for ensuring the compound's availability for further pharmacological evaluation and potential commercialization.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound exhibit notable inhibitory effects on specific enzymes and receptors. For instance, some analogs have shown potent activity against kinases involved in cancer cell proliferation. These findings suggest that 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one could serve as a valuable scaffold for the development of targeted therapies.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and in vivo testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-Bromo-3-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1806358-27-9) represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated biological activity make it a promising candidate for further development. Future research will likely focus on refining its synthetic routes, expanding its therapeutic applications, and advancing it through preclinical and clinical stages.